Cas no 2171671-76-2 (3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-hydroxy-3,5-dimethylphenyl)carbamoylpropanoic acid)

• Product Name: 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-hydroxy-3,5-dimethylphenyl)carbamoylpropanoic acid
• CAS No: 2171671-76-2
• MF: C₂₇H₂₆N₂O₆
• MW: 474.505147457123
• CID: 6138027
• PubChem ID: 165547192
• Update Time: 2025-10-22

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-hydroxy-3,5-dimethylphenyl)carbamoylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-hydroxy-3,5-dimethylphenyl)carbamoylpropanoic acid
• 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-[(2-hydroxy-3,5-dimethylphenyl)carbamoyl]propanoic acid
• 2171671-76-2
• EN300-1518002

• Inchi： 1S/C27H26N2O6/c1-15-11-16(2)25(32)22(12-15)28-26(33)23(13-24(30)31)29-27(34)35-14-21-19-9-5-3-7-17(19)18-8-4-6-10-20(18)21/h3-12,21,23,32H,13-14H2,1-2H3,(H,28,33)(H,29,34)(H,30,31)
• InChI Key： GOZCCDSDZZTNHD-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NC1C=C(C)C=C(C)C=1O)=O)CC(=O)O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 474.17908655g/mol
• Monoisotopic Mass: 474.17908655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 753
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 125Ų

Additional information on 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-hydroxy-3,5-dimethylphenyl)carbamoylpropanoic acid

Comprehensive Overview of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-hydroxy-3,5-dimethylphenyl)carbamoylpropanoic acid (CAS No. 2171671-76-2)

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-hydroxy-3,5-dimethylphenyl)carbamoylpropanoic acid (CAS No. 2171671-76-2) is a sophisticated organic compound widely utilized in peptide synthesis and pharmaceutical research. This compound features a fluorenylmethyloxycarbonyl (Fmoc) protecting group, which is critical for solid-phase peptide synthesis (SPPS). The presence of the 2-hydroxy-3,5-dimethylphenyl moiety further enhances its utility in designing bioactive molecules. Researchers and chemists frequently search for this compound due to its role in developing novel therapeutics and its compatibility with modern green chemistry principles.

The growing demand for peptide-based drugs has heightened interest in Fmoc-protected amino acid derivatives like this compound. Its structural complexity allows for precise modifications, making it invaluable in drug discovery and bioconjugation. Recent trends in personalized medicine and targeted drug delivery have further amplified its relevance. For instance, its application in proteomics and antibody-drug conjugates (ADCs) aligns with the current focus on precision oncology and biopharmaceutical innovation.

From a synthetic perspective, 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-hydroxy-3,5-dimethylphenyl)carbamoylpropanoic acid is often discussed in the context of click chemistry and microwave-assisted synthesis. These methodologies are pivotal for accelerating research timelines while maintaining high yields. Additionally, its compatibility with automated peptide synthesizers makes it a staple in high-throughput screening (HTS) workflows. Laboratories focusing on combinatorial chemistry or fragment-based drug design frequently incorporate this compound into their protocols.

Environmental and regulatory considerations are also driving innovation in the use of this compound. With increasing emphasis on sustainable chemistry, researchers are exploring solvent-free or water-based synthesis routes for Fmoc-amino acid derivatives. This aligns with global initiatives like the UN Sustainable Development Goals (SDGs), particularly Goal 12 (Responsible Consumption and Production). The compound’s stability under mild conditions further supports its adoption in eco-friendly methodologies.

In analytical chemistry, 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-hydroxy-3,5-dimethylphenyl)carbamoylpropanoic acid is characterized using advanced techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR), and mass spectrometry (MS). These methods ensure purity and reproducibility, which are critical for Good Manufacturing Practice (GMP) compliance. The compound’s spectral data is often shared in open-access databases, fostering collaboration in open science initiatives.

Looking ahead, the versatility of CAS No. 2171671-76-2 positions it as a key player in emerging fields like nanomedicine and theranostics. Its ability to interface with biomaterials and smart polymers opens new avenues for controlled release systems. As the scientific community continues to explore its potential, this compound remains at the forefront of cutting-edge research and industrial applications.